Cas no 864244-67-7 (2-Pyridinamine, 4-(2-fluoro-4-nitrophenoxy)-)

2-Pyridinamine, 4-(2-fluoro-4-nitrophenoxy)- structure
864244-67-7 structure
Product Name:2-Pyridinamine, 4-(2-fluoro-4-nitrophenoxy)-
CAS No:864244-67-7
MF:C11H8FN3O3
MW:249.197925567627
MDL:MFCD23131140
CID:1856135
PubChem ID:23153198
Update Time:2025-09-19

2-Pyridinamine, 4-(2-fluoro-4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, 4-(2-fluoro-4-nitrophenoxy)-
    • 4-(2-fluoro-4-nitro-phenoxy)pyridin-2-amine
    • 864244-67-7
    • MFCD23131140
    • SCHEMBL197935
    • 4-(2-Fluoro-4-nitrophenoxy)-2-pyridinamine
    • DTXSID001266542
    • SY224195
    • CS-0459247
    • DA-22836
    • ARWPYOZMCQGHQS-UHFFFAOYSA-N
    • AC7007
    • 2-Amino-4-(2-fluoro-4-nitrophenoxy)pyridine
    • 4-(2-Fluoro-4-nitrophenoxy)pyridin-2-ylamine
    • 4-(2-Fluoro-4-nitrophenoxy)pyridin-2-amine
    • MDL: MFCD23131140
    • Inchi: 1S/C11H8FN3O3/c12-9-5-7(15(16)17)1-2-10(9)18-8-3-4-14-11(13)6-8/h1-6H,(H2,13,14)
    • InChI Key: ARWPYOZMCQGHQS-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1OC1C=CN=C(C=1)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 249.05496929Da
  • Monoisotopic Mass: 249.05496929Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 94Ų

2-Pyridinamine, 4-(2-fluoro-4-nitrophenoxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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eNovation Chemicals LLC
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